![molecular formula C12H11NO4S2 B7458136 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid](/img/structure/B7458136.png)
3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid, also known as MTSB, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, biochemistry, and molecular biology. This compound is a member of the benzoic acid family and has a molecular formula of C13H11NO3S2.
Mechanism of Action
The mechanism of action of 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid is not fully understood. However, studies have shown that 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid inhibits the activity of certain enzymes, including histone deacetylases (HDACs) and carbonic anhydrases (CAs). HDACs are enzymes that play a key role in regulating gene expression, and their inhibition has been shown to have anticancer effects. CAs are enzymes that play a key role in the regulation of pH in the body, and their inhibition has been shown to have potential applications in the treatment of various diseases, including glaucoma and epilepsy.
Biochemical and Physiological Effects:
3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has been shown to have several biochemical and physiological effects. In vitro studies have shown that 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid inhibits the activity of HDACs and CAs, which play a key role in the regulation of gene expression and pH regulation, respectively. In addition, 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has been shown to induce cell cycle arrest and apoptosis in cancer cells. In vivo studies have shown that 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders by inhibiting the aggregation of amyloid-beta peptides.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid in lab experiments is its potential applications in various fields of scientific research, including medicinal chemistry, biochemistry, and molecular biology. In addition, 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has been shown to have low toxicity and high selectivity for certain enzymes, making it a promising candidate for drug development. However, one of the main limitations of using 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid in lab experiments is its complex synthesis method, which requires expertise in organic chemistry.
Future Directions
There are several future directions for the study of 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid. One area of research is the development of 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid-based drugs for the treatment of cancer and neurodegenerative disorders. Another area of research is the elucidation of the mechanism of action of 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid, which is not fully understood. In addition, future research could focus on the development of new synthesis methods for 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid that are more efficient and cost-effective.
Synthesis Methods
The synthesis of 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid involves a multistep process that requires expertise in organic chemistry. The first step involves the reaction of 2-chloro-5-methylthiophene with sodium hydride to form 2-methylthiophene. The second step involves the reaction of 2-methylthiophene with p-toluene sulfonyl chloride to form 2-(p-toluenesulfonyl)-5-methylthiophene. The third step involves the reaction of 2-(p-toluenesulfonyl)-5-methylthiophene with potassium carbonate and 3-aminobenzoic acid to form 3-[(5-methylthiophen-2-yl)sulfonylamino]benzoic acid. The final step involves the purification of the compound through recrystallization.
Scientific Research Applications
3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has been extensively studied for its potential applications in various fields of scientific research. In medicinal chemistry, 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has shown promising results as an anticancer agent. Studies have shown that 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid inhibits the growth of cancer cells by inducing cell cycle arrest and apoptosis. In addition, 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has also been studied for its potential applications in the treatment of Alzheimer's disease and other neurodegenerative disorders. 3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid has been shown to inhibit the aggregation of amyloid-beta peptides, which are known to play a key role in the development of Alzheimer's disease.
properties
IUPAC Name |
3-[(5-methylthiophen-2-yl)sulfonylamino]benzoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11NO4S2/c1-8-5-6-11(18-8)19(16,17)13-10-4-2-3-9(7-10)12(14)15/h2-7,13H,1H3,(H,14,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BSSMGDSNYLXMLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)NC2=CC=CC(=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11NO4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-[(5-Methylthiophen-2-yl)sulfonylamino]benzoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.